N-(3-chloro-4-methylphenyl)-N'-[2-(3,4-dihydroisoquinolin-2(1H)-yl)-2-pyridin-3-ylethyl]ethanediamide

• IUPAC Name: N'-(3-chloro-4-methylphenyl)-N-[2-(3,4-dihydro-1H-isoquinolin-2-yl)-2-pyridin-3-ylethyl]oxamide
• InChI: InChI=1S/C25H25ClN4O2/c1-17-8-9-21(13-22(17)26)29-25(32)24(31)28-15-23(19-7-4-11-27-14-19)30-12-10-18-5-2-3-6-20(18)16-30/h2-9,11,13-14,23H,10,12,15-16H2,1H3,(H,28,31)(H,29,32)
• InChI Key: BRDNRGBCLROPQX-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)NC(=O)C(=O)NCC(C2=CN=CC=C2)N3CCC4=CC=CC=C4C3)Cl
• Molecular Formula: C25H25ClN4O2
• Molecular Weight: 448.9 g/mol

Description

N-(3-chloro-4-methylphenyl)-N'-[2-(3,4-dihydroisoquinolin-2(1H)-yl)-2-pyridin-3-ylethyl]ethanediamide is a useful research compound. Its molecular formula is C25H25ClN4O2 and its molecular weight is 448.95. The purity is usually 95%.
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Scientific Research Applications

Synthesis of Pyridine and Isoquinoline Derivatives

A study focused on synthesizing a series of pyridine and fused pyridine derivatives, including isoquinoline derivatives, which are structurally related to N-(3-chloro-4-methylphenyl)-N'-[2-(3,4-dihydroisoquinolin-2(1H)-yl)-2-pyridin-3-ylethyl]ethanediamide. This research highlights the various synthetic routes and the resulting compounds, contributing to a better understanding of the structural versatility of such compounds (Al-Issa, 2012).

Structural Elucidation of Chloroquinoline Derivatives

Another study involved the synthesis and structural elucidation of novel chloroquinoline derivatives, closely related to the compound . This research provided insights into the structural aspects and potential biological activities of such compounds (Murugavel et al., 2017).

Pharmacological Applications

Antibacterial and Anticancer Evaluation

Research into 2-chloro-3-hetarylquinolines, which share structural similarities with the compound , revealed significant antibacterial and anticancer activities. This study suggests the potential of similar compounds in therapeutic applications (Bondock & Gieman, 2015).

Evaluation as Anti-inflammatory and Analgesic Agents

A study synthesized quinazolinone derivatives, structurally related to the compound of interest, and evaluated them for their potential as anti-inflammatory and analgesic agents. This adds to the understanding of the pharmacological applications of similar compounds (Farag et al., 2012).